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Compound of Interest

Compound Name: 1,1,3,3,5,5-Hexamethyltrisiloxane

Cat. No.: B073498

An In-depth Technical Guide to the Physical Properties of 1,1,3,3,5,5-Hexamethyltrisiloxane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
1,1,3,3,5,5-Hexamethyltrisiloxane (CAS No. 1189-93-1).[1][2][3][4] This linear siloxane is
noted for its unique characteristics, including low surface tension and thermal stability, making it
a valuable component in a variety of industrial and research applications.[2][5]

Core Physical Properties

The physical characteristics of 1,1,3,3,5,5-Hexamethyltrisiloxane are summarized in the table
below. These values have been compiled from various chemical suppliers and safety data
sheets.
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Property Value Source(s)
Molecular Formula C6H2002Si3 [1112]
Molecular Weight 208.48 g/mol [2][4]
Appearance Colorless clear liquid [2][3]
Boiling Point 128 °C [21[3][4]
Melting Point -67 °C [2]
Density 0.822 g/mL at 25 °C [4]
0.83 g/mL [2]

0.820 g/mL [3]

Refractive Index n20/D 1.383 [4]
n20D 1.38 [2]

Flash Point 20 °C (68 °F) - closed cup [31[4]
Vapor Density >1 (vs air) [6]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 1,1,3,3,5,5-
Hexamethyltrisiloxane are not explicitly detailed in the readily available literature. The
reported values are typically referenced as "(lit.)", indicating they are established and published
figures. However, standard methodologies for determining these properties are well-
established in the field of chemistry.

A general workflow for the characterization of a liquid chemical such as 1,1,3,3,5,5-
Hexamethyltrisiloxane is outlined below.
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Sample of 1,1,3,3,5,5-Hexamethyltrisiloxane

Purity & Identity Structural Confirmation

Purity Assessment

Gas Chromatography-Mass Spectrometry (GC-MS) Nuclear Magnetic Resonance (NMR) Spectroscopy

Physical Property Determination

Boiling Point Determination (e.g., Distillation)

'

Melting Point Determination (e.g., Differential Scanning Calorimetry)

'

Density Measurement (e.g., Pycnometer)

'

Refractive Index Measurement (e.g., Refractometer)

Safety Characterization

Flash Point Measurement (e.g., Closed-Cup Tester)

Comprehensive Physical Property Profile
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General workflow for physical property characterization.
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Applications and Reactivity

1,1,3,3,5,5-Hexamethyltrisiloxane serves as a key intermediate in silicone chemistry.[7] Its
reactivity allows for its use in hydrosilylation reactions, making it valuable for producing cross-
linked polymers and other functionalized polysiloxanes.[7] For instance, it is used in the
synthesis of 1,1,3,3,5,5-Hexamethyl-1,5-bis[(3-ethyl-3-methoxyoxetane)propyl]trisiloxane
through the hydrosilylation of allyl ethers.[7] This reactivity also makes it a precursor for
creating materials with applications in UV-curable inks and adhesives.[7]

The synthesis of specialized siloxane derivatives from 1,1,3,3,5,5-Hexamethyltrisiloxane can
be represented by the following logical diagram.

1,1,3,3,5,5-Hexamethyltrisiloxane
(Precursor)

1,1,3,3,5,5-Hexamethyl-1,5-bis[
(3-ethyl-3-methoxyoxetane)propyl]trisiloxane
(Functionalized Product)

Hydrosilylation Reaction

Allyl Ether
(Reactant)

Click to download full resolution via product page

Synthesis of a functionalized trisiloxane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1,1,3,3,5,5-Hexamethyltrisiloxane physical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073498#1-1-3-3-5-5-hexamethyltrisiloxane-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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